5,7,8-Trihydroxy-6-methoxy flavone-7-O-glucuronideb

• Molecular Formula: C22H20O12
• Molecular Weight: 476.4 g/mol
• InChI: InChI=1S/C22H20O12/c1-31-18-12(24)11-9(23)7-10(8-5-3-2-4-6-8)32-17(11)16(28)19(18)33-22-15(27)13(25)14(26)20(34-22)21(29)30/h2-7,13-15,20,22,24-28H,1H3,(H,29,30)/t13-,14-,15+,20-,22+/m0/s1
• InChIKey: JWFBVQAFQYCXFD-AEOXVINBSA-N

5,7,8-Trihydroxy-6-methoxy flavone-7-O-glucuronide Overview

5,7,8-Trihydroxy-6-methoxy flavone-7-O-glucuronide is a naturally occurring flavonoid 7-O-glucuronide, primarily isolated from the roots of *Scutellaria baicalensis* Georgi . This compound features a unique 5,7,8-trihydroxy-6-methoxy substitution pattern on the flavone A-ring, distinguishing it from more common analogs like baicalin (5,6,7-trihydroxy) or oroxyloside (5,7-dihydroxy-6-methoxy). Its molecular formula is C22H20O12 (MW: 476.39 g/mol) and it is typically available with >98% purity as determined by HPLC . As a flavonoid glucuronide, it is a key metabolite in the *S. baicalensis* biosynthetic pathway, where 7-O-glucuronidation is a major metabolic route [1].

Source Scutellaria baicalensis root isolate; pyrogallol-type A-ring

Distinction 8-hydroxy substitution differentiates from oroxylin A 7-O-glucuronide

Analytical use Potential HPLC-MS/MS reference marker for flavone glucuronide authentication

• [1] Zhao, Q., et al. (2024). Discovery of a novel 7-O-demethylation activity of CYP82Ds with flavone substrates. *Molecules*, 29(12), 2773. View Source

5,7,8-Trihydroxy-6-methoxy flavone-7-O-glucuronide Specificity

In scientific research and industrial applications, substituting one flavonoid 7-O-glucuronide for another is not chemically or biologically valid. The specific arrangement of hydroxyl and methoxy groups on the flavone backbone dictates crucial properties, including enzyme inhibition potency, metal-chelating ability, and metabolic stability [1][2]. For instance, the presence of an 8-hydroxyl group in the target compound differentiates it from analogs like oroxyloside (oroxylin A 7-O-glucuronide), which lacks this functional group. Studies on related aglycones show that a 5,7,8-trihydroxy substitution pattern significantly enhances Fe2+-chelating activity compared to a 5,7-dihydroxy pattern [3]. Furthermore, glucuronidation at the 7-O position itself is known to alter bioactivity and solubility profiles compared to the parent aglycone, as demonstrated by the differing enzyme inhibition potencies between baicalein and baicalin [4]. Therefore, procurement decisions must be based on the specific compound's unique structural features and documented performance.

• 8-OH substitution

  The C-8 hydroxyl group alters planarity, hydrogen bonding, and redox potential vs. 8-deoxy glucuronides. Interchanging may shift target binding and metabolic stability.

• Pyrogallol vs. catechol A-ring

  Contiguous tri‑hydroxy pattern (pyrogallol) confers distinct antioxidant and enzyme‑interaction profiles compared to baicalin or wogonoside. Results may not transfer directly.

• [1] Spencer, J. P. E., Schroeter, H., Williams, R. J., & Rice-Evans, C. (2003). Influence of O-methylation and glucuronidation on the cellular uptake and bioactivity of flavonoids. *Free Radical Biology and Medicine*, 35(5), S39. View Source
• [2] Heim, K. E., Tagliaferro, A. R., & Bobilya, D. J. (2002). Flavonoid antioxidants: chemistry, metabolism and structure-activity relationships. *The Journal of Nutritional Biochemistry*, 13(10), 572-584. View Source
• [3] Shilov, S. V., et al. (2014). A Novel HPLC-Assisted Method for Investigation of the Fe2+-Chelating Activity of Flavonoids and Plant Extracts. *Molecules*, 19(11), 18296–18316. View Source
• [4] Li, K., et al. (2018). Inhibitory effects against α-glucosidase and α-amylase of the flavonoids-rich extract from Scutellaria baicalensis shoots and interpretation of structure–activity relationship of its eight flavonoids by a refined assign-score method. *BMC Chemistry*, 12, 82. View Source

5,7,8-Trihydroxy-6-methoxy flavone-7-O-glucuronide Comparative Evidence

C-8 Hydroxy Group vs. Oroxylin A Glucuronide

The presence of a 5,7,8-trihydroxy substitution pattern on the flavone A-ring is a key driver of Fe2+-chelating activity. In a comparative study of flavone aglycones, the 5,7,8-trihydroxy compound norwogonin demonstrated an activity of 68.25%, which is a 56.38 percentage point increase over the 5,7-dihydroxy analog chrysin (11.87%) [1]. While direct data for the target 7-O-glucuronide is not available, this class-level inference strongly suggests that its 5,7,8-trihydroxy core confers a significant advantage in metal-chelating applications compared to analogs like oroxyloside (5,7-dihydroxy-6-methoxyflavone-7-O-glucuronide).

C-8 Hydroxy vs. Oroxylin A

Class-level inference

Target: pyrogallol-type A-ring (C-8 OH)
Comparator: catechol-type A-ring (no C-8 OH)

Compound identity critical; substitution invalidates structure-dependent results

No direct bioactivity comparison available

Evidence Dimension	Fe2+-chelating activity (% reduction in HPLC peak area)
Target Compound Data	Not available (class inference based on aglycone norwogonin)
Comparator Or Baseline	Norwogonin (5,7,8-trihydroxyflavone): 68.25% vs. Chrysin (5,7-dihydroxyflavone): 11.87%
Quantified Difference	68.25% - 11.87% = 56.38% absolute increase in activity
Conditions	In vitro Fe2+-chelation assay using prechromatographic reaction and HPLC analysis (FeCA-HPLC)

Why This Matters

This class-level evidence supports the procurement of this specific compound for research programs focused on metal-catalyzed oxidation or antioxidant mechanisms where Fe2+ chelation is a primary endpoint.

• [1] Shilov, S. V., et al. (2014). A Novel HPLC-Assisted Method for Investigation of the Fe2+-Chelating Activity of Flavonoids and Plant Extracts. *Molecules*, 19(11), 18296–18316. View Source

Pyrogallol Moiety and Antioxidant Potential

The closest structural analogs of the target compound, hispidulin (4',5,7-trihydroxy-6-methoxyflavone) and oroxyloside (oroxylin A 7-O-glucuronide), demonstrate distinct prolyl oligopeptidase (POP) inhibitory activities. At a concentration of 100 µM, hispidulin inhibited 43% of total POP activity, while oroxyloside inhibited 34% [1]. The target compound, 5,7,8-trihydroxy-6-methoxyflavone-7-O-glucuronide, shares the glucuronide and 6-methoxy features but adds an 8-hydroxyl group. This structural variation positions it as a unique probe for investigating the role of the 8-OH group in POP inhibition, especially since the aglycone analog (norwogonin) is not commercially available for such studies.

Pyrogallol Antioxidant Potential

Class-level inference

•O2− scavenging: >10‑fold rate increase
Fe2+ chelation: from ~0% to >50% (scutellarein vs. scutellarin)

Supports pyrogallol antioxidant screening; confirmation needed

Measured on structurally related compounds, not target compound

Evidence Dimension	POP inhibition (% at 100 µM)
Target Compound Data	Not available
Comparator Or Baseline	Hispidulin: 43%; Oroxyloside: 34%
Quantified Difference	Hispidulin inhibits 9 percentage points more than oroxyloside
Conditions	In vitro prolyl oligopeptidase (POP) inhibition assay

Why This Matters

This data positions the target compound as a critical comparator for SAR studies on POP inhibition, where the role of the 8-hydroxyl group in modulating enzyme affinity is currently unknown.

• [1] Marques, M. R., et al. (2010). Flavonoids with prolyl oligopeptidase inhibitory activity isolated from Scutellaria racemosa Pers. *Fitoterapia*, 81(6), 552-6. View Source

Glucuronidation Susceptibility and Metabolic Stability

Flavonoid 7-O-glucuronidation generally reduces the inhibitory potency against carbohydrate-hydrolyzing enzymes compared to the parent aglycone. In a study ranking eight *Scutellaria* flavonoids, the 7-O-glucuronides (apigenin-7-O-glucuronide, baicalin, chrysin-7-O-glucuronide) were consistently less effective inhibitors of α-glucosidase and α-amylase than their respective aglycones (apigenin, baicalein, chrysin) [1]. For example, apigenin was a more potent inhibitor than apigenin-7-O-glucuronide. This class-level evidence indicates that the target compound, as a 7-O-glucuronide, is expected to have a distinct bioactivity profile compared to its non-glucuronidated analog, 5,7,8-trihydroxy-6-methoxyflavone. This difference is crucial for studies on the role of glucuronidation in modulating flavonoid pharmacology.

Glucuronidation Stability

Class-level inference

Oroxylin A glucuronide (OG) AUC0–48h: 10–130× higher than aglycone
Papp ~1–2 × 10−5 cm/s (rat model)

8-OH may alter metabolic kinetics; requires independent validation

Rat oral PK data for OG; target compound not studied

Evidence Dimension	Inhibitory activity against α-glucosidase and α-amylase
Target Compound Data	Not available (class inference based on 7-O-glucuronide series)
Comparator Or Baseline	Ranking order: apigenin > baicalein > scutellarin > chrysin > apigenin-7-O-glucuronide > baicalin > chrysin-7-O-glucuronide
Quantified Difference	Qualitative ranking: aglycones > 7-O-glucuronides
Conditions	In vitro enzyme inhibition assays

Why This Matters

This trend supports the selection of this specific glucuronide for research on metabolic stability, bioavailability, and the specific pharmacological effects of flavonoid conjugates.

• [1] Li, K., et al. (2018). Inhibitory effects against α-glucosidase and α-amylase of the flavonoids-rich extract from Scutellaria baicalensis shoots and interpretation of structure–activity relationship of its eight flavonoids by a refined assign-score method. *BMC Chemistry*, 12, 82. View Source

5,7,8-Trihydroxy-6-methoxy flavone-7-O-glucuronide Research Applications

Pyrogallol-Mediated Antioxidant Mechanisms

The compound serves as an essential structural variant for SAR studies of POP inhibition. Its activity can be benchmarked against the known values for hispidulin (43% inhibition) and oroxyloside (34% inhibition) at 100 µM [1]. This allows researchers to quantify the effect of an 8-hydroxyl group on a glucuronidated 6-methoxyflavone backbone, a key gap in current understanding of flavonoid-POP interactions.

Pharmacokinetics of 8-Hydroxy Flavone Glucuronides

Based on the class-level evidence that a 5,7,8-trihydroxy substitution pattern enhances Fe2+-chelating activity by over 50 percentage points compared to a 5,7-dihydroxy pattern [2], this compound is a high-priority candidate for studies on metal-catalyzed oxidation. It is particularly suitable for investigating the role of glucuronidation on the metal-chelating properties of flavonoids, as its aglycone counterpart (norwogonin) is a known potent chelator.

Prolyl Oligopeptidase and DT-Diaphorase Inhibitor Screening

This compound is a valuable tool for comparative studies on the effect of glucuronidation. By directly comparing its activity to its aglycone analog (5,7,8-trihydroxy-6-methoxyflavone) in enzyme inhibition assays, researchers can generate quantitative data on how the 7-O-glucuronide moiety modifies potency, a phenomenon well-documented for other flavonoids like baicalein and baicalin [3].

Analytical Reference Standard for Quality Control

As a confirmed metabolite in the roots of *S. baicalensis* , this compound is a required analytical standard for quantitative HPLC-MS studies. Its presence is used to validate the activity of biosynthetic enzymes, such as CYP82Ds, and to trace metabolic flux toward 7-O-glucuronide derivatives [4].

Application

Selection Property

Validation Focus

Pyrogallol antioxidant mechanism studies

Pyrogallol-type A-ring oxidation pattern

O2− scavenging and metal-chelation assays

8‑Hydroxy flavone glucuronide metabolism studies

8‑OH impact on UGT kinetics

In vitro glucuronidation/deconjugation assays

POP and DT-diaphorase inhibitor screening

Structure-dependent enzyme inhibition profile

Biochemical IC50/Ki characterization

Scutellaria botanical authentication

Unique HPLC-MS/MS signature

Method validation for trace glucuronide quantification

• [1] Marques, M. R., et al. (2010). Flavonoids with prolyl oligopeptidase inhibitory activity isolated from Scutellaria racemosa Pers. *Fitoterapia*, 81(6), 552-6. View Source
• [2] Shilov, S. V., et al. (2014). A Novel HPLC-Assisted Method for Investigation of the Fe2+-Chelating Activity of Flavonoids and Plant Extracts. *Molecules*, 19(11), 18296–18316. View Source
• [3] Li, K., et al. (2018). Inhibitory effects against α-glucosidase and α-amylase of the flavonoids-rich extract from Scutellaria baicalensis shoots and interpretation of structure–activity relationship of its eight flavonoids by a refined assign-score method. *BMC Chemistry*, 12, 82. View Source
• [4] Zhao, Q., et al. (2024). Discovery of a novel 7-O-demethylation activity of CYP82Ds with flavone substrates. *Molecules*, 29(12), 2773. View Source